Cas no 134998-65-5 ((2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]-ethylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol)

(2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]-ethylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol structure
134998-65-5 structure
Product Name:(2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]-ethylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol
CAS No:134998-65-5
MF:C16H25N7O3
MW:363.414802312851
CID:2663075
PubChem ID:67785646
Update Time:2024-02-29

(2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]-ethylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

    • (Z)-N-(5'-Adenosyl)-N-ethyl-2-butene-1,4-diamine
    • (2R,3S,4R,5R)-2-[[[(Z)-4-Aminobut-2-enyl]-ethylamino]methyl]-5-(6-aminopurin-9-yl)oxolane-3,4-diol
    • Inchi: 1S/C16H25N7O3/c1-2-22(6-4-3-5-17)7-10-12(24)13(25)16(26-10)23-9-21-11-14(18)19-8-20-15(11)23/h3-4,8-10,12-13,16,24-25H,2,5-7,17H2,1H3,(H2,18,19,20)/b4-3-/t10-,12-,13-,16-/m1/s1
    • InChI Key: DKMOTLIIHKDGMV-LNNUBQDUSA-N
    • SMILES: O1[C@H]([C@@H]([C@@H]([C@H]1CN(C/C=C\CN)CC)O)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 363.20188768g/mol
  • Monoisotopic Mass: 363.20188768g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 483
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 149
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